Docosylbenzene

• IUPAC Name: docosylbenzene
• InChI: InChI=1S/C28H50/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-25-28-26-23-21-24-27-28/h21,23-24,26-27H,2-20,22,25H2,1H3
• InChI Key: MEYUFRQDILUMEC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCC1=CC=CC=C1
• Molecular Formula: C28H50
• DSSTOX Substance ID: DTXSID30874019
• Molecular Weight: 386.7 g/mol
• Physical Description: Liquid
• CAS RN: 5634-22-0, 68855-24-3

Description

Docosylbenzene, also known as Benzene, docosyl-; Docosane, 1-phenyl-; Docosanylbenzene, is a liquid compound with the formula C28H50. It has a molecular weight of 513.60700.

Synthesis Analysis

The synthesis of this compound involves chemical oxidation polymerization in an ethanol/water solution. The reaction conditions include an ethanol/water ratio of 30/70, a reaction time of 18 hours, an aniline monomer (ANI) concentration of 0.1 mol L −1, an ammonium persulfate (APS) concentration of 0.125 mol L −1, and a DBSA concentration of 0.1 mol L −1. Another synthesis method involves the alkylation of benzene with long-chain α-olefins.

Molecular Structure Analysis

The molecular structure of this compound has been examined using Fourier transform infrared spectra (FTIR) and XPS. These studies have shown that an interaction forms between PANI and VCF in the PANI/VCF composites.

Chemical Reactions Analysis

In alkylbenzenes like this compound, the carbon atom attached to the aromatic ring is particularly reactive. Reactions taking place at this carbon atom are said to occur at the benzylic position.

Physical And Chemical Properties Analysis

This compound is a colorless liquid with a weak oily odor. It has a molecular mass of 246.43 g·mol −1, a melting point of 3 °C, a boiling point of 290-410°C, and a relative density (water = 1) of 0.86.

Scientific Research Applications

Environmental Impact Analysis

• Dissolved Organic Carbon (DOC) in Environmental Contaminants : The study by Ripszam and Haglund (2015) developed a method to characterize the sorption properties of DOC in water samples, using solid-phase microextraction (SPME) and gas chromatography–mass spectrometry. This method is useful for transport and fate modeling studies in environmental toxicology (Ripszam & Haglund, 2015).

Dissolved Organic Matter Isolation

• Solid Phase Extraction of Suwannee River Dissolved Organic Matter : Li et al. (2016) proposed guidelines for isolating dissolved organic matter (DOM) using solid phase extraction with a styrene-divinylbenzene copolymer sorbent. This technique is significant for isolating DOM with representative molecular compositions from various sources (Li et al., 2016).

Biodegradation and Environmental Remediation

• Biodegradation of Hydrocarbons by Penicillium sp. CHY-2 : Govarthanan et al. (2017) investigated the degradation of various hydrocarbons by Penicillium sp. CHY-2, demonstrating its potential in treating hydrocarbon-contaminated sites. This research highlights the application of fungi in environmental remediation (Govarthanan et al., 2017).

Chemical Oxidation and Kinetic Modeling

• Oxidation of n-Propylbenzene : A study by Dagaut et al. (2002) provided insights into the oxidation of n-propylbenzene through experimental and kinetic modeling, which is crucial for understanding combustion processes and environmental impacts of hydrocarbon emissions (Dagaut et al., 2002).

Microbial Transformation in Flavour Production

• Microbial Transformation of Propenylbenzenes : The research by Xu, Hua, and Ma (2007) discussed the application of microbial metabolism to propenylbenzenes for natural flavour production, indicating the environmental-friendly and economically beneficial aspects of this biotechnological approach (Xu, Hua, & Ma, 2007).

Safety and Hazards

Docosylbenzene is combustible and can cause skin burns and eye damage. It may also cause respiratory irritation. It is recommended to use protective gloves, eye protection, and face protection when handling this compound.